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Compound of Interest

Compound Name: 1,2-Cyclohexanedione

Cat. No.: B122817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Cyclohexanedione, specifically its melting and boiling points. This document is intended to
serve as a valuable resource for researchers, scientists, and professionals in the field of drug
development who may utilize this compound in their work. The guide includes a summary of
guantitative data, detailed experimental protocols for property determination, and a logical
workflow for these procedures.

Physical Properties of 1,2-Cyclohexanedione

1,2-Cyclohexanedione is a diketone that presents as a white to pale yellow solid at room
temperature.[1][2] Its physical characteristics are crucial for its handling, storage, and
application in various chemical syntheses and biological assays.

Data Presentation: Melting and Boiling Points

The melting and boiling points of 1,2-Cyclohexanedione have been reported across various
sources. The data is summarized in the table below for easy comparison.
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Physical Property Value Range Conditions
Melting Point 34-40°C Not Specified
38-40°C Not Specified

34-38°C (lit.)

35-38°C Not Specified

40 °C Not Specified

Boiling Point 193-195°C (lit.)

194 °C Not Specified

References:[1][2][3][4][5]

Experimental Protocols

The following are detailed methodologies for the determination of the melting and boiling points
of a solid organic compound such as 1,2-Cyclohexanedione.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is based on the capillary method, which is widely used for its accuracy and the small
amount of sample required.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (if not integrated into the apparatus)
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Procedure:

Sample Preparation: Place a small amount of 1,2-Cyclohexanedione on a clean, dry watch
glass. Using a mortar and pestle, finely powder the sample.

e Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of the solid will be forced into the tube.

o Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
cause the solid to fall to the bottom. The packed sample should be approximately 2-3 mm in
height.

e Measurement:
o Place the capillary tube into the sample holder of the melting point apparatus.

o Set the heating rate to a rapid setting to quickly approach the expected melting point
(based on literature values).

o When the temperature is about 15-20 °C below the expected melting point, reduce the
heating rate to 1-2 °C per minute.

o Carefully observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal of the solid melts (the end of the melting
range).

e Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete melting.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a solid compound like 1,2-Cyclohexanedione, the boiling point is determined

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b122817?utm_src=pdf-body
https://www.benchchem.com/product/b122817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

after it has been melted. The Thiele tube method is a common and effective technique for this
purpose.

Apparatus:

e Thiele tube

o Small test tube (ignition tube)

o Capillary tube (sealed at one end)

e Thermometer

e Heat source (Bunsen burner or hot plate)

 Liquid for the heating bath (e.g., mineral oil or silicone oil)

e Rubber band or wire to attach the test tube to the thermometer
Procedure:

e Sample Preparation: Place a small amount of 1,2-Cyclohexanedione into the small test
tube.

e Assembly:

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom
of the test tube is level with the thermometer bulb.

o Place a capillary tube (sealed end up) into the test tube containing the sample.

o Clamp the Thiele tube to a retort stand and fill it with the heating liquid until the side arm is
about two-thirds full.

o Insert the thermometer and the attached test tube into the Thiele tube, ensuring the
sample is below the level of the heating liquid.

e Heating:
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o Gently heat the side arm of the Thiele tube with a small flame or on a hot plate. The
convection currents in the tube will ensure uniform heating of the liquid bath.

o As the temperature rises, air trapped in the capillary tube will expand and slowly bubble
out.

o Continue heating until a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor of the substance has displaced all
the air.

e Measurement:
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. At the moment the bubbling
ceases and the liquid just begins to enter the capillary tube, the vapor pressure inside the
capillary is equal to the atmospheric pressure.

o Record the temperature at this point. This is the boiling point of the substance.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
verification of the physical properties of a chemical sample.
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Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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